4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine

• IUPAC Name: 4-[4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C14H14F3N5/c15-14(16,17)11-2-1-4-19-13(11)22-8-6-21(7-9-22)12-3-5-18-10-20-12/h1-5,10H,6-9H2
• InChI Key: KDOIBEIPZSKBFL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC=C2)C3=C(C=CC=N3)C(F)(F)F
• Molecular Formula: C14H14F3N5
• Molecular Weight: 309.29 g/mol

Description

4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine (4-TFPP) is a novel pyrimidine-based compound that has been the subject of increasing research interest in recent years. 4-TFPP has been found to possess a range of interesting biological activities, such as anti-cancer, anti-inflammatory, and anti-microbial properties. It has also been studied for its potential applications in drug discovery and development.

Scientific Research Applications

4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine has been studied for its potential applications in drug discovery and development. It has been found to possess a range of interesting biological activities, such as anti-cancer, anti-inflammatory, and anti-microbial properties. It has also been studied for its potential to act as a modulator of the immune system and to act as an inhibitor of enzymes involved in the biosynthesis of nucleic acids. In addition, this compound has been studied for its potential to act as an antioxidant, to act as a modulator of the endocannabinoid system, and to act as a neuroprotective agent.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the activity of tyrosine kinases , which play a crucial role in the regulation of cell functions such as growth, differentiation, metabolism, and apoptosis.

Mode of Action

Similar compounds have been shown to bind to their target proteins through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions . These interactions can alter the conformation of the target protein, potentially inhibiting its activity and leading to downstream effects.

Biochemical Pathways

Inhibition of tyrosine kinases can affect multiple signaling pathways, including those involved in cell growth and apoptosis .

Result of Action

The inhibition of tyrosine kinases can lead to a decrease in cell proliferation and an increase in apoptosis, potentially providing therapeutic benefits in conditions such as cancer .

Advantages and Limitations for Lab Experiments

The use of 4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively stable in solution. In addition, it has a wide range of potential applications, as discussed above. However, there are some limitations to its use in laboratory experiments. For example, it is not water soluble and therefore must be dissolved in an appropriate solvent before use. In addition, it is not very soluble in organic solvents and therefore must be used in low concentrations.

Future Directions

There are a number of potential future directions for the research and development of 4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine. For example, further research is needed to better understand the exact mechanism of action of this compound and to identify potential new applications. In addition, further research is needed to develop more efficient and cost-effective methods of synthesis. Finally, further research is needed to explore the potential of this compound as a therapeutic agent, particularly in the treatment of cancer and other diseases.

Synthesis Methods

4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine has been synthesized using a variety of methods, such as the condensation reaction of 3-(trifluoromethyl)pyridine-2-carboxylic acid and 4-amino-1-piperazine. The reaction is catalyzed by a base such as sodium hydroxide, and the product is isolated by column chromatography. Other methods of synthesis include the reaction of 4-amino-1-piperazine with 3-(trifluoromethyl)pyridine-2-carboxylic acid chloride, and the reaction of 4-amino-1-piperazine with 3-(trifluoromethyl)pyridine-2-carboxylic anhydride.